Cas no 22354-89-8 (2-benzyl-5-chloro-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 2-benzyl-5-chloro-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 22354-89-8
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• MDL: MFCD16556128
• CID: 1088198
• PubChem ID: 136012717
• Update Time: 2025-04-23

2-benzyl-5-chloro-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one
• 2-benzyl-5-chloro-2,4-dihydro-3H-1,2,4-triazol-3-one(SALTDATA: FREE)
• 2-benzyl-5-chloro-4H-1,2,4-triazol-3-one
• CCG-317478
• CS-0336358
• BS-37588
• 22354-89-8
• MFCD16556128
• 2-Benzyl-5-chloro-2,4-dihydro-3H-1,2,4-triazol-3-one
• AKOS022185659
• 2-Benzyl-5-chloro-1,2-dihydro-3H-1,2,4-triazol-3-one
• XAA35489
• 2-benzyl-5-chloro-2,4-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD16556128
• Inchi： 1S/C9H8ClN3O/c10-8-11-9(14)13(12-8)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12,14)
• InChI Key： UQCQVOVQFREQBC-UHFFFAOYSA-N
• SMILES： ClC1=NN(C(N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 209.0355896g/mol
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3

2-benzyl-5-chloro-2,4-dihydro-3H-1,2,4-triazol-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-benzyl-5-chloro-2,4-dihydro-3H-1,2,4-triazol-3-one

1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one (CAS No. 22354-89-8): A Comprehensive Overview

1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one (CAS No. 22354-89-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both benzyl and chloro substituents in its structure enhances its reactivity and potential applications in various fields.

The molecular formula of 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one is C₉H₇ClN₄O, with a molecular weight of 222.63 g/mol. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers often explore its derivatives for their potential as antifungal agents, herbicides, and enzyme inhibitors. The compound's stability under various conditions and its compatibility with common organic solvents further contribute to its utility in laboratory settings.

One of the most frequently asked questions about 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one is its role in drug discovery. Recent studies highlight its potential as a scaffold for designing novel antimicrobial compounds, particularly in the fight against drug-resistant pathogens. The rise of antibiotic resistance has intensified the search for new chemical entities, and this compound's structural flexibility makes it a promising candidate for further exploration.

In the agrochemical sector, 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one derivatives have shown efficacy as plant growth regulators and pesticides. With increasing global demand for sustainable agriculture, researchers are investigating its potential to enhance crop yields while minimizing environmental impact. The compound's ability to interfere with specific enzymatic processes in pests and weeds makes it a subject of ongoing research.

The synthesis of 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one typically involves the reaction of 1-benzyl-1H-1,2,4-triazol-5(4H)-one with chlorinating agents. Optimization of this process is a common topic in organic chemistry forums, as researchers seek to improve yields and reduce byproducts. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to enhance the efficiency of its production.

From a commercial perspective, the demand for 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one is steadily growing, particularly in regions with robust pharmaceutical and agrochemical industries. Suppliers often highlight its high purity grades (≥98%) and availability in bulk quantities to meet the needs of research institutions and manufacturing facilities. The compound's CAS number 22354-89-8 serves as a critical identifier for procurement and regulatory compliance.

Safety considerations for handling 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one include standard laboratory precautions such as the use of personal protective equipment (PPE) and proper ventilation. While not classified as highly hazardous, its material safety data sheet (MSDS) recommends avoiding direct contact and inhalation. These precautions align with the broader trend toward green chemistry practices in research and industry.

Analytical characterization of 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are essential for reproducible research results. The interpretation of these analytical data is a common subject in chemical literature and online discussion forums.

Looking ahead, the future applications of 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one may expand into materials science, where heterocyclic compounds are increasingly used in organic electronics and catalysis. Its structural features suggest potential as a ligand in coordination chemistry or as a building block for functional materials. These emerging applications align with current trends in sustainable technology development.

For researchers seeking detailed information about 1-Benzyl-3-chloro-1H-1,2,4-triazol-5(4H)-one, reputable chemical databases provide comprehensive data on its physical properties, spectral characteristics, and reported biological activities. The compound's CAS registry number 22354-89-8 serves as a reliable key for retrieving this information across multiple scientific platforms.